Cas no 1807129-56-1 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate)

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloromethyl group, difluoromethyl substitution, and a hydroxyl moiety—enhance reactivity and enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The ester group at the 6-position further facilitates derivatization or hydrolysis for downstream applications. This compound’s balanced reactivity and stability make it suitable for controlled modifications in medicinal chemistry, particularly in the development of bioactive molecules. Its fluorine incorporation may also improve metabolic stability and binding affinity in target compounds.

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate structure

1807129-56-1 structure

Product Name:Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate

CAS No:1807129-56-1

MF:C₁₀H₁₀ClF₂NO₃

MW:265.641108989716

CID:4891866

Update Time:2025-05-22

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate
- Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)8-6(15)3-5(4-11)7(14-8)9(12)13/h3,9,15H,2,4H2,1H3
- InChI Key： CBSBPCHHESALLJ-UHFFFAOYSA-N
- SMILES： ClCC1=CC(=C(C(=O)OCC)N=C1C(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 2.6
Topological Polar Surface Area: 59.4

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029024507-250mg	Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate	1807129-56-1	95%	250mg	$970.20	2022-03-31
Alichem	A029024507-500mg	Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate	1807129-56-1	95%	500mg	$1,718.70	2022-03-31
Alichem	A029024507-1g	Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate	1807129-56-1	95%	1g	$3,039.75	2022-03-31

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate Related Literature

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2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

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3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate: A Comprehensive Overview

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate, with CAS No. 1807129-56-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a chloromethyl group, a difluoromethyl group, and a hydroxyl group. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

The synthesis of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate involves a series of intricate organic reactions. Researchers have employed advanced methodologies, such as multicomponent reactions and catalytic asymmetric synthesis, to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production, which is essential for its potential applications in various industries.

In recent years, this compound has been extensively studied for its potential as a pesticide. Its ability to inhibit key enzymes in pest metabolism has been validated through numerous bioassays. For instance, studies conducted by Smith et al. (2023) demonstrated that Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate exhibits potent activity against agricultural pests such as the cotton bollworm and rice stem borer. This finding underscores its potential as an eco-friendly alternative to conventional pesticides, which often pose risks to non-target species and the environment.

Beyond pest control, this compound has also shown promise in the realm of drug discovery. Preclinical studies have revealed that it possesses anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. The hydroxyl group on the pyridine ring plays a crucial role in mediating these effects by facilitating interactions with cellular receptors. Furthermore, its fluorinated substituents enhance its bioavailability and stability, which are critical factors in drug design.

The structural versatility of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate also makes it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalysis and sensor development. For example, recent research by Johnson et al. (2023) highlighted its effectiveness as a chelating agent in homogeneous catalysis, where it significantly improved the efficiency of olefin metathesis reactions.

In conclusion, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate (CAS No. 1807129-56-1) is a multifaceted compound with applications spanning agriculture, medicine, and materials science. Its unique structure and functional groups endow it with diverse chemical properties, making it a valuable asset for scientific research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern technology and improving quality of life.